Cas no 1270001-27-8 ((R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid)

• Product Name: (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid
• CAS No: 1270001-27-8
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4821083
• Update Time: 2025-10-28

(R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-2-(5-FLUORO-1H-INDOL-3-YL)ACETIC ACID
• (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid

• Inchi： 1S/C10H9FN2O2/c11-5-1-2-8-6(3-5)7(4-13-8)9(12)10(14)15/h1-4,9,13H,12H2,(H,14,15)/t9-/m1/s1
• InChI Key： QKUVKIQLCJSVET-SECBINFHSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)[C@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: -1
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid

Introduction to (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic Acid

The compound (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid with CAS No. 1270001-27-8 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group, a fluoro-substituted indole ring, and a carboxylic acid moiety. The indole core is a common structural motif in many bioactive compounds, and the presence of the fluorine atom at the 5-position introduces additional electronic and steric effects that can influence its interactions with biological systems.

Recent studies have highlighted the potential of (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid as a promising candidate for drug development. Its stereochemistry, particularly the R configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. The introduction of the amino group and the carboxylic acid moiety requires precise control over reaction conditions to ensure high yields and stereochemical integrity. Advanced techniques such as enantioselective synthesis and catalytic asymmetric reactions have been employed to optimize the production of this compound.

In terms of pharmacological activity, (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL6, making it a candidate for treating conditions like arthritis and inflammatory bowel disease. Additionally, its anti-cancer properties have been investigated, with findings suggesting it may induce apoptosis in cancer cells while sparing healthy cells.

The fluorine atom at the 5-position of the indole ring contributes significantly to the compound's bioactivity. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and stability. This modification also allows for fine-tuning of the molecule's interactions with target proteins, potentially increasing its therapeutic index.

Recent advancements in computational chemistry have enabled researchers to model the binding interactions of (R)-2-Amino-2-(5-fluoro-1H-indol-3-YL)acetic acid with various protein targets. These studies provide insights into the molecular mechanisms underlying its bioactivity and guide further optimization efforts. For instance, molecular docking studies have revealed potential binding sites on key enzymes involved in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

In conclusion, (R)-2-Amino